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Compound Name: _
dimethylcyclohexanone

Cat. No.: B8638299

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4,4-
dimethylcyclohexanone, a halogenated cyclic ketone of interest in synthetic organic
chemistry. While a definitive single-crystal X-ray diffraction study detailing its three-dimensional
structure is not publicly available, this document consolidates the known chemical and physical
properties of the compound. Furthermore, it outlines established experimental protocols for the
synthesis of a-bromo ketones and the subsequent crystallization techniques required for
structural elucidation. This guide is intended to serve as a foundational resource for
researchers engaged in the synthesis, characterization, and potential applications of this and
related molecules.

Introduction

2-Bromo-4,4-dimethylcyclohexanone is a derivative of cyclohexanone featuring a bromine
atom at the a-position to the carbonyl group and two methyl groups at the C4 position.
Halogenated ketones are versatile intermediates in organic synthesis, serving as precursors for
a variety of molecular scaffolds. The stereochemistry and conformational analysis of such
cyclic systems are of significant interest as they influence reactivity and potential biological
activity. A detailed understanding of the crystal structure provides invaluable insights into bond
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lengths, bond angles, and intermolecular interactions, which are crucial for computational
modeling and rational drug design.

Despite extensive searches of chemical and crystallographic databases, the specific crystal
structure of 2-Bromo-4,4-dimethylcyclohexanone has not been reported in the public
domain. However, based on spectroscopic data and the analysis of related compounds, its key
structural features can be inferred.

Chemical and Physical Properties

A summary of the known properties of 2-Bromo-4,4-dimethylcyclohexanone is presented in
Table 1. This data is essential for its handling, characterization, and use in chemical reactions.

Property Value Reference
CAS Number 75620-63-2 [1]
Molecular Formula CsH13BrO [1]
Molecular Weight 205.095 g/mol [1]
Canonical SMILES CCl(Ccc(=0)c(c1)BncC [1]

RDUXIRQZBLFPOW-
InChl Key [1]
UHFFFAOYSA-N

) o Not explicitly stated; likely a
Physical Description . )
solid or oil

Solubilit Expected to be soluble in
olubility _
organic solvents

Experimental Protocols

The following sections detail generalized yet comprehensive procedures for the synthesis of 2-
Bromo-4,4-dimethylcyclohexanone and the subsequent steps for obtaining single crystals
suitable for X-ray diffraction.

Synthesis of 2-Bromo-4,4-dimethylcyclohexanone
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The synthesis of 2-Bromo-4,4-dimethylcyclohexanone is typically achieved through the a-
bromination of the parent ketone, 4,4-dimethylcyclohexanone. A common and effective method
involves the use of a brominating agent such as N-bromosuccinimide (NBS) or elemental
bromine in a suitable solvent.

Materials:

e 4,4-dimethylcyclohexanone

e N-Bromosuccinimide (NBS) or Bromine (Brz)

e Carbon tetrachloride (CCla) or Acetic Acid

e Radical initiator (e.g., AIBN) or Acid catalyst (e.g., HBr)

e Sodium bicarbonate solution (saturated)

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

o Organic solvent for extraction (e.g., dichloromethane or diethyl ether)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4,4-dimethylcyclohexanone (1.0 equivalent) in a suitable solvent like
carbon tetrachloride.

» Addition of Brominating Agent: Add N-bromosuccinimide (1.05 equivalents) and a catalytic
amount of a radical initiator such as AIBN.

» Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress using
thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

o Work-up: Once the starting material is consumed, cool the reaction mixture to room
temperature. Filter to remove the succinimide byproduct.
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o Extraction and Washing: Transfer the filtrate to a separatory funnel and wash sequentially
with water, saturated sodium bicarbonate solution to neutralize any acid, and finally with
brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel or by
crystallization.

Crystallization for X-ray Diffraction

Obtaining high-quality single crystals is a critical step for X-ray crystallographic analysis. The
following are common techniques that can be employed.

Methods:

o Slow Evaporation: Dissolve the purified 2-Bromo-4,4-dimethylcyclohexanone in a suitable
solvent or a mixture of solvents (e.g., hexane/ethyl acetate). Loosely cap the vial and allow
the solvent to evaporate slowly over several days.

» Vapor Diffusion: Place a concentrated solution of the compound in a small open vial. Place
this vial inside a larger sealed container that contains a more volatile solvent in which the
compound is less soluble (the "anti-solvent"). The anti-solvent vapor will slowly diffuse into
the compound's solution, reducing its solubility and promoting crystal growth.

e Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an
elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a
refrigerator or freezer to induce crystallization.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and structural elucidation
of 2-Bromo-4,4-dimethylcyclohexanone, as well as a representation of its key structural
features.
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Experimental Workflow for 2-Bromo-4,4-dimethylcyclohexanone
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Caption: A logical workflow for the synthesis and structural analysis.
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Key Structural Features of 2-Bromo-4,4-dimethylcyclohexanone

Cyclohexanone Ring

C=0 Group (Ketone) a-Bromine Atom Gem-dimethyl Group at C4

Chiral Center at C2

Click to download full resolution via product page

Caption: Key functional groups and structural characteristics.

Conclusion

While the definitive crystal structure of 2-Bromo-4,4-dimethylcyclohexanone remains to be
determined and published, this guide consolidates the available chemical information and
provides robust, generalized protocols for its synthesis and crystallization. The elucidation of its
three-dimensional structure through single-crystal X-ray diffraction would be a valuable
contribution to the field, providing precise data on its conformational preferences and
intermolecular interactions. Such information would be highly beneficial for researchers in
synthetic chemistry, materials science, and drug discovery. The experimental workflows and
structural diagrams presented herein offer a solid foundation for future investigations into this
and related halogenated cyclic ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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